Cas no 2411310-94-4 (2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone)

• Product Name: 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone
• CAS No: 2411310-94-4
• MF: C₁₆H₁₈ClN₃O₂
• MW: 319.786022663116
• CID: 5916638
• PubChem ID: 154880586
• Update Time: 2025-09-27

2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• Z1562133896
• EN300-26599071
• 2411310-94-4
• 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone
• 2-chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethan-1-one

• Inchi： 1S/C16H18ClN3O2/c17-10-15(21)19-6-3-7-20(9-8-19)16(22)13-11-18-14-5-2-1-4-12(13)14/h1-2,4-5,11,18H,3,6-10H2
• InChI Key： JTIUTVSUULSELT-UHFFFAOYSA-N
• SMILES： ClCC(N1CCN(C(C2=CNC3C=CC=CC2=3)=O)CCC1)=O

Computed Properties

• Exact Mass: 319.1087545g/mol
• Monoisotopic Mass: 319.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.4Ų

Additional information on 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone

Comprehensive Overview of 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone (CAS No. 2411310-94-4)

2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone (CAS No. 2411310-94-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of diazepane derivatives, which are known for their versatility in drug discovery and development. The presence of both indole and chloroethanone moieties in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The compound's molecular formula and structural complexity have made it a subject of interest for researchers focusing on kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. Recent trends in drug development highlight the importance of such heterocyclic compounds, particularly in targeting neurodegenerative diseases and cancer therapeutics. Users searching for "indole-based drug candidates" or "diazepane derivatives in medicine" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone exemplifies the growing demand for multi-functional intermediates in organic synthesis. Its CAS No. 2411310-94-4 serves as a critical identifier for researchers looking to procure or study this compound. The indole ring system, a common motif in natural products, contributes to the compound's potential bioactivity, while the diazepane scaffold offers opportunities for structural diversification.

In the context of current research trends, this compound aligns with the increasing focus on small molecule therapeutics and fragment-based drug design. Its structural features make it a valuable tool for studying molecular recognition and protein-ligand interactions. Researchers investigating "indole-containing bioactive compounds" or "chloroacetyl derivatives in drug discovery" frequently encounter this molecule in literature and patent databases.

The physicochemical properties of 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone (CAS No. 2411310-94-4) contribute to its potential utility in various applications. Its moderate lipophilicity, as suggested by its structural components, may influence its cell permeability and pharmacokinetic profile. These characteristics are particularly important for researchers working on central nervous system (CNS) drug development, where molecular properties significantly impact blood-brain barrier penetration.

Recent advances in computational chemistry and molecular docking studies have further highlighted the importance of compounds like 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone. The integration of artificial intelligence in drug discovery has led to renewed interest in such molecules as potential starting points for virtual screening campaigns. This aligns with frequently searched terms like "AI-assisted drug design" and "machine learning in medicinal chemistry."

From a commercial perspective, the availability of CAS No. 2411310-94-4 through chemical suppliers has facilitated its adoption in various research programs. The compound's purity and stability are critical factors for researchers, as reflected in common search queries about "handling sensitive organic compounds" and "storage conditions for reactive intermediates." Proper characterization using techniques like NMR spectroscopy and mass spectrometry ensures its reliable application in scientific studies.

The future potential of 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone lies in its adaptability to various research needs. Whether as a building block for more complex molecules or as a pharmacological probe, its unique combination of structural elements offers numerous possibilities. This aligns well with current industry demands for versatile chemical tools that can accelerate the drug discovery process while maintaining structural novelty and diversity.

In conclusion, 2-Chloro-1-[4-(1H-indole-3-carbonyl)-1,4-diazepan-1-yl]ethanone (CAS No. 2411310-94-4) represents an important addition to the toolkit of medicinal chemists and pharmaceutical researchers. Its relevance to current drug discovery paradigms and alignment with frequently searched topics in chemical research make it a compound worthy of continued investigation and development.